Cas no 2228473-69-4 (3-(chloromethyl)-1-methylpiperidin-2-one)

• Product Name: 3-(chloromethyl)-1-methylpiperidin-2-one
• CAS No: 2228473-69-4
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 5174601
• PubChem ID: 137964339
• Update Time: 2025-08-05

3-(chloromethyl)-1-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-methylpiperidin-2-one

• Inchi： 1S/C7H12ClNO/c1-9-4-2-3-6(5-8)7(9)10/h6H,2-5H2,1H3
• InChI Key： WSFUKRQQUXPWPD-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(CCl)C1=O

Additional information on 3-(chloromethyl)-1-methylpiperidin-2-one

Comprehensive Analysis of 3-(chloromethyl)-1-methylpiperidin-2-one (CAS No. 2228473-69-4): Properties, Applications, and Industry Trends

3-(chloromethyl)-1-methylpiperidin-2-one (CAS No. 2228473-69-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This piperidin-2-one derivative, characterized by a chloromethyl functional group at the 3-position, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₇H₁₂ClNO and precise molecular weight of 161.63 g/mol make it particularly valuable for designing bioactive molecules targeting neurological and metabolic pathways.

Recent studies highlight the compound's role in developing enzyme inhibitors and receptor modulators, aligning with growing interest in precision medicine. Researchers frequently search for "piperidine derivatives in drug discovery" or "chloromethyl heterocycles synthesis," reflecting industry demand for novel building blocks. The 1-methylpiperidin-2-one core provides structural rigidity, while the reactive chloromethyl group enables diverse derivatization – a combination that answers frequent queries about "modifiable pharmaceutical intermediates."

From a synthetic perspective, 3-(chloromethyl)-1-methylpiperidin-2-one demonstrates excellent stability under standard storage conditions (typically 2-8°C in inert atmosphere), addressing common concerns about "handling sensitive nitrogen heterocycles." Analytical data shows characteristic NMR peaks at δ 2.85 (N-CH₃), 3.55 (CH₂Cl), and 4.15 (H-3) in CDCl₃, with IR absorption at 1720 cm^-1 confirming the carbonyl group. These spectral features are frequently referenced in searches for "piperidinone spectral identification."

The compound's applications extend to material science, where its polar heterocyclic structure contributes to advanced polymer formulations. Industry reports correlate with search trends for "nitrogen-containing monomers" and "functionalized lactams," particularly in developing high-performance polyamides. Recent patent analyses reveal innovative uses in controlled-release formulations, leveraging the piperidinone ring's hydrogen-bonding capacity – a hot topic in "smart material design" discussions.

Quality control protocols for CAS 2228473-69-4 typically involve HPLC purity verification (>98%) and residual solvent analysis, meeting stringent requirements for "pharmaceutical-grade intermediates." The compound's low hygroscopicity (water content <0.5% by Karl Fischer) makes it suitable for moisture-sensitive reactions, addressing frequent technical queries about "handling hygroscopic heterocycles." These properties position it favorably against alternative N-methyl lactam derivatives in process chemistry.

Environmental and safety assessments indicate that 3-(chloromethyl)-1-methylpiperidin-2-one requires standard laboratory precautions (gloves, goggles) without special handling – an important consideration for researchers searching "safe heterocyclic compounds." Its biodegradability profile and absence of persistent bioaccumulative metabolites align with growing demand for "green chemistry intermediates," particularly in European and North American markets.

Emerging research directions include exploring the compound's potential in catalysis (as ligand precursor) and coordination chemistry, responding to increased interest in "N,O-chelation agents." The α-chloroketone moiety's reactivity also enables participation in click chemistry applications, a trending topic in "modular synthesis" forums. These developments create new opportunities in combinatorial chemistry libraries and high-throughput screening platforms.

Market analysts note steady growth in demand for CAS 2228473-69-4, particularly from contract research organizations specializing in CNS drug development. This correlates with search volume increases for "neuroactive compound intermediates" and "blood-brain barrier permeable scaffolds." The compound's balanced lipophilicity (calculated logP ~0.9) and molecular polarity make it particularly valuable for these applications.

Technical literature frequently discusses optimized synthetic routes to 3-(chloromethyl)-1-methylpiperidin-2-one, with recent improvements achieving >85% yield via N-methylation of precursor lactams followed by radical chlorination – processes often searched alongside "efficient heterocycle functionalization." These advancements support sustainable production at commercial scales while maintaining competitive pricing in the fine chemicals market.

Future prospects for this compound appear promising, with research pipelines investigating its incorporation into bioconjugates and prodrug systems. These applications respond to growing pharmaceutical needs for "targeted drug delivery" solutions and "metabolically stable motifs." The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced material engineering.